2-{benzyl[(4-bromophenyl)sulfonyl]amino}-N-(4-fluorophenyl)acetamide

• Molecular Formula: C21H18BrFN2O3S
• Molecular Weight: 477.3 g/mol
• IUPAC Name: 2-[benzyl-(4-bromophenyl)sulfonylamino]-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C21H18BrFN2O3S/c22-17-6-12-20(13-7-17)29(27,28)25(14-16-4-2-1-3-5-16)15-21(26)24-19-10-8-18(23)9-11-19/h1-13H,14-15H2,(H,24,26)
• InChI Key: MYEJETJVRHHMND-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CN(CC(=O)NC2=CC=C(C=C2)F)S(=O)(=O)C3=CC=C(C=C3)Br

Description

2-{benzyl[(4-bromophenyl)sulfonyl]amino}-N-(4-fluorophenyl)acetamide, also known as BFAA, is a chemical compound that has been extensively studied for its potential in scientific research. BFAA is a small molecule that belongs to the class of sulfonylureas and has been found to have various biological activities.

Mechanism of Action

The mechanism of action of 2-{benzyl[(4-bromophenyl)sulfonyl]amino}-N-(4-fluorophenyl)acetamide is not fully understood, but it is thought to work through the inhibition of various enzymes and signaling pathways. 2-{benzyl[(4-bromophenyl)sulfonyl]amino}-N-(4-fluorophenyl)acetamide has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation. 2-{benzyl[(4-bromophenyl)sulfonyl]amino}-N-(4-fluorophenyl)acetamide has also been shown to inhibit the activity of protein kinase C (PKC), an enzyme that is involved in cell signaling. By inhibiting these enzymes, 2-{benzyl[(4-bromophenyl)sulfonyl]amino}-N-(4-fluorophenyl)acetamide may be able to reduce inflammation and prevent the growth of cancer cells.
Biochemical and Physiological Effects:
2-{benzyl[(4-bromophenyl)sulfonyl]amino}-N-(4-fluorophenyl)acetamide has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of inflammatory cytokines. 2-{benzyl[(4-bromophenyl)sulfonyl]amino}-N-(4-fluorophenyl)acetamide has also been found to induce apoptosis in cancer cells, leading to their death. Additionally, 2-{benzyl[(4-bromophenyl)sulfonyl]amino}-N-(4-fluorophenyl)acetamide has been shown to improve glucose tolerance and insulin sensitivity, making it a potential treatment for diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{benzyl[(4-bromophenyl)sulfonyl]amino}-N-(4-fluorophenyl)acetamide in lab experiments is that it is a small molecule that can easily penetrate cell membranes. This allows for easy access to intracellular targets. Additionally, 2-{benzyl[(4-bromophenyl)sulfonyl]amino}-N-(4-fluorophenyl)acetamide has been found to have low toxicity, making it a safer alternative to other compounds. However, one limitation of using 2-{benzyl[(4-bromophenyl)sulfonyl]amino}-N-(4-fluorophenyl)acetamide is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for 2-{benzyl[(4-bromophenyl)sulfonyl]amino}-N-(4-fluorophenyl)acetamide research. One area of interest is the development of 2-{benzyl[(4-bromophenyl)sulfonyl]amino}-N-(4-fluorophenyl)acetamide as a cancer treatment. Further studies are needed to determine the optimal dosing and administration of 2-{benzyl[(4-bromophenyl)sulfonyl]amino}-N-(4-fluorophenyl)acetamide for cancer therapy. Additionally, 2-{benzyl[(4-bromophenyl)sulfonyl]amino}-N-(4-fluorophenyl)acetamide could be studied further for its potential as a treatment for neurodegenerative diseases. Finally, the mechanism of action of 2-{benzyl[(4-bromophenyl)sulfonyl]amino}-N-(4-fluorophenyl)acetamide could be further explored to better understand its effects on various enzymes and signaling pathways.
Conclusion:
In conclusion, 2-{benzyl[(4-bromophenyl)sulfonyl]amino}-N-(4-fluorophenyl)acetamide is a small molecule that has been extensively studied for its potential as a therapeutic agent. It has been found to have various biological activities, including anti-inflammatory, anti-tumor, and anti-diabetic properties. 2-{benzyl[(4-bromophenyl)sulfonyl]amino}-N-(4-fluorophenyl)acetamide has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer treatment. Additionally, 2-{benzyl[(4-bromophenyl)sulfonyl]amino}-N-(4-fluorophenyl)acetamide has been found to have neuroprotective effects and could potentially be used to treat neurodegenerative diseases. Further research is needed to fully understand the mechanism of action of 2-{benzyl[(4-bromophenyl)sulfonyl]amino}-N-(4-fluorophenyl)acetamide and its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 2-{benzyl[(4-bromophenyl)sulfonyl]amino}-N-(4-fluorophenyl)acetamide involves the reaction of 4-bromobenzenesulfonyl chloride with benzylamine to produce 4-bromobenzenesulfonyl benzylamine. The resulting compound is then reacted with 4-fluoroacetophenone in the presence of a base to yield 2-{benzyl[(4-bromophenyl)sulfonyl]amino}-N-(4-fluorophenyl)acetamide. The synthesis of 2-{benzyl[(4-bromophenyl)sulfonyl]amino}-N-(4-fluorophenyl)acetamide is relatively straightforward and can be performed on a small scale in a laboratory setting.

Scientific Research Applications

2-{benzyl[(4-bromophenyl)sulfonyl]amino}-N-(4-fluorophenyl)acetamide has been studied extensively for its potential as a therapeutic agent for various diseases. It has been found to have anti-inflammatory, anti-tumor, and anti-diabetic properties. 2-{benzyl[(4-bromophenyl)sulfonyl]amino}-N-(4-fluorophenyl)acetamide has also been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer treatment. Additionally, 2-{benzyl[(4-bromophenyl)sulfonyl]amino}-N-(4-fluorophenyl)acetamide has been found to have neuroprotective effects and could potentially be used to treat neurodegenerative diseases.